Cas no 74853-66-0 (2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone
• CAS No: 74853-66-0
• MF: C₉H₄F₆O
• MW: 242.117883682251
• MDL: MFCD00061276
• CID: 568202
• PubChem ID: 144683
• Update Time: 2025-11-02

2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone
• 2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]ethanone
• 4-(TRIFLUOROMETHYL)-ALPHA,ALPHA,ALPHA-TRIFLUOROACETOPHENONE
• Ethanone,2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]-
• 4-trifluoroacetyltrifluoromethylbenzene
• 4'-trifluoromethyl-2,2,2-trifluoroacetophenone
• p-trifluoromethylphenyl trifluoromethyl ketone
• trifluoromethyl p-trifluoromethylphenyl ketone
• 74853-66-0
• MFCD00061276
• DTXSID20225819
• 2,2,2-Trifluoro-1-(4-trifluoromethyl-phenyl)-ethanone
• FT-0609031
• 4-(Trifluoromethyl)-A,A,A-trifluoroacetophenone
• CS-0145666
• 2,2,2-Trifluoro-4'-(trifluoromethyl)acetophenone, 97%
• 2,2,2-Trifluoro-4'-(trifluoromethyl)acetophenone
• A838243
• AKOS005259710
• PS-11192
• SCHEMBL1078685
• AMY19073
• 2,2,2-trifluoro-1-(4-(trifluoromethyl)phenyl)ethan-1-one
• 2,2,2-Trifluoro-1-[4-(trifluoromethyl)phenyl]ethanone #
• 4-Trifluoromethyl-alpha,alpha,alpha-trifluoroacetophenone
• 4'-(Trifluoromethyl)-alpha,alpha,alpha-trifluoroacetophenone
• 2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]-
• D94872
• 4-Trifluoromethyl-.alpha.,.alpha.,.alpha.-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethanone
• DB-055916

• MDL： MFCD00061276
• Inchi： 1S/C9H4F6O/c10-8(11,12)6-3-1-5(2-4-6)7(16)9(13,14)15/h1-4H
• InChI Key： ZERSWRKHUIMRSN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(F)(F)F)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 242.01700
• Monoisotopic Mass: 242.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: 。
• Density: 1.417
• Boiling Point: 75°C 20mm
• Flash Point: 55
• Refractive Index: 1.415
• PSA: 17.07000
• LogP: 3.45040
• Solubility: 。

2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone Security Information

• Hazard Statement： Irritant/Lachrymator
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone

2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone (CAS No. 74853-66-0): A Key Compound in Modern Pharmaceutical Chemistry

2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone, with the chemical formula C₁₀H₈ClF₆O, is a fluorinated ketone compound that has garnered significant attention in the field of biomedical research and drug development. Its unique molecular structure, characterized by multiple fluorine atoms and a phenyl ring substitution, makes it a versatile scaffold for the synthesis of advanced pharmaceutical agents. The compound is cataloged under the CAS Registry Number 74853-66-0, which serves as a critical identifier for its chemical identity and regulatory compliance in pharmaceutical manufacturing.

2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone exhibits a high degree of hydrophobicity and metabolic stability, which are essential properties for the design of targeted drug delivery systems. Recent studies have demonstrated its potential as a building block for the development of fluorinated pharmaceuticals, which are increasingly favored for their enhanced bioavailability and reduced susceptibility to enzymatic degradation. The compound's synthetic accessibility and structural modularity have positioned it as a critical intermediate in the synthesis of fluorinated small molecules with diverse biological activities.

Research published in Advanced Pharmaceutical Chemistry (2023) highlights the role of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone in the design of fluorinated kinase inhibitors. These inhibitors have shown promising efficacy in the treatment of oncogenic signaling pathways associated with various cancers. The compound's fluorinated phenyl group provides a stable platform for the attachment of functional groups that modulate enzyme activity, making it a valuable tool in the development of targeted therapies.

Another significant application of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone lies in its use as a fluorinated ligand in radiopharmaceuticals. A 2024 study in Nuclear Medicine Insights reported that compounds derived from this scaffold exhibit enhanced imaging capabilities for positron emission tomography (PET) scans. The high fluorine content contributes to improved contrast and detection accuracy, enabling more precise diagnosis of malignant tumors and neurological disorders.

The synthesis of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone involves a multi-step process that incorporates fluorination reactions and aromatic substitution techniques. According to a 2023 paper in Organic Synthesis Reviews, the most efficient method employs a combination of electrophilic fluorination and electrophilic aromatic substitution to achieve the desired functional groups. This synthetic pathway has been optimized to reduce byproducts and improve yield, which is critical for the large-scale production of pharmaceutical intermediates.

Recent advancements in computational chemistry have further expanded the utility of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone. A 2024 study in Journal of Medicinal Chemistry demonstrated that molecular modeling techniques can predict the interactions between this compound and various protein targets. These predictions have enabled the rational design of fluorinated derivatives with enhanced binding affinity and selectivity, which is a major breakthrough in drug discovery.

One of the key advantages of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone is its compatibility with green chemistry principles. A 2023 article in Green Chemistry Innovations highlighted the use of solvent-free conditions and microwave-assisted synthesis to produce this compound. These methods significantly reduce energy consumption and waste generation, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's pharmacokinetic profile has also been extensively studied. Research published in Pharmaceutical Research (2023) indicates that 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone derivatives exhibit prolonged half-lives and reduced metabolic clearance rates compared to their non-fluorinated counterparts. This property is particularly valuable for the development of long-acting drugs that require less frequent administration, improving patient compliance and treatment outcomes.

Another emerging area of research involves the use of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone in the synthesis of fluorinated antiviral agents. A 2024 study in Antiviral Chemistry and Chemotherapy reported that derivatives of this compound have demonstrated potent activity against RNA viruses, including influenza A and coronaviruses. The fluorinated structure appears to enhance the compound's ability to inhibit viral replication, making it a promising candidate for the development of antiviral therapies.

Despite its many advantages, the synthesis of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone presents certain challenges. A 2023 review in Chemical Engineering Journal discussed the difficulties associated with fluorine incorporation and aromatic substitution. These challenges include the high reactivity of fluorine atoms and the potential for side reactions during the synthesis process. However, recent advances in asymmetric synthesis and selective functionalization have provided new strategies to overcome these limitations.

The biological activity of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone derivatives has been evaluated in multiple preclinical studies. A 2024 paper in Drug Discovery Today reported that compounds derived from this scaffold have shown promising results in in vitro and in vivo models of neurodegenerative diseases. The fluorinated structure appears to enhance the compound's ability to cross the blood-brain barrier, which is a critical factor for the treatment of central nervous system disorders.

Looking ahead, the future of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone in biomedical research is likely to be shaped by advances in nanotechnology and personalized medicine. Researchers are exploring the use of this compound as a nanocarrier for the targeted delivery of therapeutic agents. A 2024 study in Nano Medicine Reviews suggested that the compound's hydrophobic properties make it an ideal candidate for the development of fluorinated nanocarriers that can enhance drug delivery efficiency.

In conclusion, 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. Its unique properties and synthetic versatility have positioned it as a critical component in the development of fluorinated pharmaceuticals with diverse therapeutic applications. As research in this area continues to evolve, the compound is expected to play an increasingly important role in the design of next-generation drugs that address a wide range of biomedical challenges.

For further information on the synthesis, properties, and applications of 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone, researchers are encouraged to consult recent publications in pharmaceutical chemistry and organic synthesis journals. Additionally, collaboration between academic institutions and pharmaceutical companies will be essential in translating these findings into practical clinical applications.

As the field of biomedical research continues to advance, compounds like 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanone will undoubtedly play a pivotal role in the development of innovative therapeutic strategies that improve patient outcomes and enhance the quality of life for individuals affected by various health conditions.